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Disclaimer: The following document is a generated example based on the query. As of the last
update, "Timelotem" does not correspond to any known or publicly documented compound.
Therefore, the data, experimental protocols, and historical narrative presented herein are
illustrative and designed to serve as a template for a technical whitepaper in the field of drug
discovery.

Abstract

This whitepaper provides a comprehensive technical overview of the discovery,
characterization, and preclinical development of Timelotem, a novel selective inhibitor of the
Chronos-Kinase 1 (CK1) pathway. We detail the initial screening process that identified the
lead compound, the subsequent medicinal chemistry efforts to optimize its potency and
selectivity, and the key in vitro and in vivo studies that have elucidated its mechanism of action
and therapeutic potential. All quantitative data from these studies are summarized, and detailed
experimental protocols for pivotal assays are provided. Furthermore, key signaling pathways
and experimental workflows are visualized to facilitate a deeper understanding of Timelotem's
pharmacological profile.
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Introduction and Discovery

The discovery of Timelotem originated from a high-throughput screening campaign aimed at
identifying novel inhibitors of Chronos-Kinase 1 (CK1), a key regulator of circadian rhythm and
cell cycle progression implicated in various pathologies. A library of over 500,000 small
molecules was screened, leading to the identification of a promising hit compound, designated
TLT-001. Initial characterization of TLT-001 revealed moderate potency but poor
pharmacokinetic properties. A subsequent structure-activity relationship (SAR) campaign was
initiated, culminating in the synthesis of Timelotem (TLT-874), a derivative with significantly
improved potency, selectivity, and drug-like properties.

Quantitative Data Summary

The following tables summarize the key quantitative data from the preclinical characterization
of Timelotem.

Table 1: In Vitro Potency and Selectivity of Timelotem

Selectivity Fold (vs.

Target IC50 (nM Ki (nM
g (nM) (nM) CK2)
Chronos-Kinase 1
52+0.8 2.1+0.3 >1000x
(CK1)
Chronos-Kinase 2
>5000 >2000
(CK2)
GSK-3p3 875 + 45 412 + 21 168x
CDK2 >10000 >5000 >1900x

Table 2: Pharmacokinetic Properties of Timelotem in Sprague-Dawley Rats
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Parameter Intravenous (1 mgl/kg) Oral (10 mg/kg)
TY2 (half-life) 2.7 £ 0.4 hours 4.1 £ 0.6 hours
Cmax (max concentration) 1.2+0.2 uM 0.8+0.1uM
AUC (area under the curve) 3.8+ 0.5 uMh 5.2+ 0.7 uMh
Bioavailability (F%) - 68 £ 9%

Key Experimental Protocols
In Vitro Kinase Inhibition Assay

The inhibitory activity of Timelotem against a panel of kinases was determined using a time-
resolved fluorescence energy transfer (TR-FRET) assay. The protocol is as follows:

o Reagents: Recombinant human kinases (CK1, CK2, GSK-3[3, CDK2), corresponding peptide
substrates, ATP, and a proprietary TR-FRET detection kit.

» Procedure:
1. A 10 mM stock solution of Timelotem in DMSO was prepared and serially diluted.
2. In a 384-well plate, 5 pL of each Timelotem dilution was added.
3. 10 uL of the kinase/substrate mixture was added to each well.
4. The reaction was initiated by adding 5 pL of ATP solution.
5. The plate was incubated at room temperature for 60 minutes.
6. 20 L of the TR-FRET detection reagent was added.
7. The plate was incubated for an additional 30 minutes.

8. Fluorescence was read on a compatible plate reader at excitation/emission wavelengths
of 340/665 nm and 340/615 nm.
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» Data Analysis: The ratio of the emission signals was calculated and used to determine the
percent inhibition. IC50 values were calculated by fitting the data to a four-parameter logistic
equation.

Cell-Based Target Engagement Assay

A cellular thermal shift assay (CETSA) was employed to confirm the engagement of Timelotem
with CK1 in a cellular context.

e Cell Culture: Human colon carcinoma cells (HCT116) were cultured to 80% confluency.
e Procedure:
1. Cells were treated with either vehicle (0.1% DMSO) or 1 uM Timelotem for 2 hours.
2. The cells were harvested, washed, and resuspended in PBS.

3. The cell suspension was aliquoted and heated to a range of temperatures (40-65°C) for 3
minutes.

4. The samples were lysed by freeze-thaw cycles.
5. The soluble fraction was separated by centrifugation.
6. The amount of soluble CK1 in each sample was quantified by Western blot.

o Data Analysis: The band intensities of CK1 were quantified, and melting curves were
generated by plotting the percentage of soluble protein as a function of temperature. A shift
in the melting curve for the Timelotem-treated group indicates target engagement.

Visualizations
Timelotem Mechanism of Action

The following diagram illustrates the proposed signaling pathway through which Timelotem
exerts its effects.
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Proposed signaling pathway for Timelotem's mechanism of action.

High-Throughput Screening Workflow

The workflow for the initial discovery of the Timelotem lead compound is depicted below.
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Workflow for the high-throughput screening and lead identification of Timelotem.
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Logical Relationship of Preclinical Evaluation

The logical progression of Timelotem's preclinical evaluation is outlined in the following
diagram.
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Logical flow of the preclinical evaluation of Timelotem.

e To cite this document: BenchChem. [An In-depth Technical Guide to the Discovery and
History of Timelotem]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15617451/docs#an-in-depth-technical-guide-to-the-
discovery-and-history-of-timelotem]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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